Cas no 1175271-71-2 (8-(Trifluoromethyl)isoquinolin-3-ol)

8-(Trifluoromethyl)isoquinolin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 8-(Trifluoromethyl)isoquinolin-3-ol
- 3(2H)-Isoquinolinone, 8-(trifluoromethyl)-
- 8-(TRIFLUOROMETHYL)-2,3-DIHYDROISOQUINOLIN-3-ONE
- 1175271-71-2
- SY070491
- D79782
- 8-(trifluoromethyl)-2H-isoquinolin-3-one
- SCHEMBL2749000
- MFCD22380393
- 8-Trifluoromethylisoquinolin-3-ol
-
- MDL: MFCD22380393
- Inchi: InChI=1S/C10H6F3NO/c11-10(12,13)8-3-1-2-6-4-9(15)14-5-7(6)8/h1-5H,(H,14,15)
- InChI Key: GHLCOMBXKHUYLA-UHFFFAOYSA-N
- SMILES: C1=CC2=CC(=O)NC=C2C(=C1)C(F)(F)F
Computed Properties
- Exact Mass: 213.04014830g/mol
- Monoisotopic Mass: 213.04014830g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 438
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 29.1Ų
8-(Trifluoromethyl)isoquinolin-3-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM111644-1g |
8-(trifluoromethyl)isoquinolin-3-ol |
1175271-71-2 | 95% | 1g |
$*** | 2023-04-03 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | G14794-250mg |
8-(Trifluoromethyl)isoquinolin-3-ol |
1175271-71-2 | 250mg |
3991.0CNY | 2021-07-13 | ||
A2B Chem LLC | AE14999-250mg |
8-(Trifluoromethyl)isoquinolin-3-ol |
1175271-71-2 | 98% | 250mg |
$381.00 | 2024-04-20 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSP166-250mg |
8-(trifluoromethyl)-2,3-dihydroisoquinolin-3-one |
1175271-71-2 | 95% | 250mg |
¥2716.0 | 2024-04-25 | |
1PlusChem | 1P008WTZ-100mg |
8-(trifluoroMethyl)isoquinolin-3-ol |
1175271-71-2 | 98% | 100mg |
$208.00 | 2023-12-26 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSP166-100mg |
8-(trifluoromethyl)-2,3-dihydroisoquinolin-3-one |
1175271-71-2 | 95% | 100mg |
¥1628.0 | 2024-04-25 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSP166-500mg |
8-(trifluoromethyl)-2,3-dihydroisoquinolin-3-one |
1175271-71-2 | 95% | 500mg |
¥3878.0 | 2024-04-25 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1539754-1g |
8-(Trifluoromethyl)isoquinolin-3-ol |
1175271-71-2 | 98% | 1g |
¥8373.00 | 2024-08-09 | |
TRC | T897345-100mg |
8-(Trifluoromethyl)isoquinolin-3-ol |
1175271-71-2 | 100mg |
$ 340.00 | 2022-06-02 | ||
abcr | AB445204-1 g |
8-(Trifluoromethyl)isoquinolin-3-ol; min. 95% |
1175271-71-2 | 1g |
€1,421.00 | 2022-06-10 |
8-(Trifluoromethyl)isoquinolin-3-ol Related Literature
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Shushi Suzuki,Yousuke Tomita Dalton Trans., 2015,44, 4186-4194
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Kristin H. Loomis,Jonathan L. Kirschman,Sushma Bhosle,Ravi V. Bellamkonda,Philip J. Santangelo J. Mater. Chem. B, 2016,4, 1619-1632
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Zhong'an Li,Tenglin Ye,Sun Tang,Can Wang,Dongge Ma,Zhen Li J. Mater. Chem. C, 2015,3, 2016-2023
Additional information on 8-(Trifluoromethyl)isoquinolin-3-ol
Comprehensive Overview of 8-(Trifluoromethyl)isoquinolin-3-ol (CAS No. 1175271-71-2)
8-(Trifluoromethyl)isoquinolin-3-ol (CAS No. 1175271-71-2) is a fluorinated isoquinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a trifluoromethyl group at the 8-position of the isoquinoline ring, which enhances its lipophilicity and metabolic stability. This makes it a valuable intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and neurological disorders.
The growing interest in fluorinated compounds like 8-(Trifluoromethyl)isoquinolin-3-ol stems from their ability to modulate biological activity. Researchers frequently search for "trifluoromethyl isoquinoline applications" or "CAS 1175271-71-2 uses" to explore its potential in drug discovery. Its isoquinoline scaffold is particularly noteworthy, as it is a common motif in alkaloids with diverse pharmacological effects. The presence of the hydroxyl group at the 3-position further allows for functionalization, enabling the creation of derivatives with tailored properties.
In recent years, the demand for high-purity 8-(Trifluoromethyl)isoquinolin-3-ol has surged, driven by advancements in medicinal chemistry and material science. Queries such as "buy 8-(Trifluoromethyl)isoquinolin-3-ol" or "1175271-71-2 supplier" reflect the commercial interest in this compound. Its synthesis typically involves multi-step reactions, including Pd-catalyzed cross-coupling and fluorination techniques, which are topics of ongoing optimization to improve yield and scalability.
Another hot topic is the role of 8-(Trifluoromethyl)isoquinolin-3-ol in catalysis and ligand design. The compound's ability to act as a chelating agent or metal-binding moiety has been explored in homogeneous catalysis, particularly in reactions like C-H activation. This aligns with the broader trend of developing sustainable synthetic methods, a focus area for many research institutions and industries.
From an analytical chemistry perspective, characterizing 8-(Trifluoromethyl)isoquinolin-3-ol involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. Researchers often search for "CAS 1175271-71-2 NMR data" or "isoquinolin-3-ol solubility" to support their experimental work. The compound's physicochemical properties, including its melting point and logP value, are critical for formulation studies.
In the context of intellectual property, 8-(Trifluoromethyl)isoquinolin-3-ol has been cited in several patents related to kinase inhibitors and antimicrobial agents. This underscores its versatility and potential for commercialization. Searches like "1175271-71-2 patent" or "trifluoromethyl isoquinoline derivatives" highlight the competitive landscape surrounding this compound.
Environmental and regulatory considerations also play a role in the adoption of 8-(Trifluoromethyl)isoquinolin-3-ol. While it is not classified as hazardous, its biodegradability and ecotoxicity are subjects of ongoing study. This aligns with the increasing emphasis on green chemistry principles in industrial applications.
In summary, 8-(Trifluoromethyl)isoquinolin-3-ol (CAS No. 1175271-71-2) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and catalysis. Its unique trifluoromethyl-substituted isoquinoline structure continues to inspire innovation across multiple scientific disciplines, making it a subject of enduring interest.
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